Cas no 1596831-69-4 (1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl-)

• Product Name: 1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl-
• CAS No: 1596831-69-4
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5252653
• Update Time: 2025-10-31

1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl-

• Inchi： 1S/C12H16O2S/c1-10(9-13)15-8-7-12(14)11-5-3-2-4-6-11/h2-6,10,13H,7-9H2,1H3
• InChI Key： HASZJTYCPUELBP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)CCSC(C)CO

Additional information on 1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl-

Introduction to 1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl- (CAS No. 1596831-69-4)

1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl-, with the CAS number 1596831-69-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioacetals and exhibits a distinctive combination of functional groups, including a phenyl ring, a thioether, and a hydroxyl group. These features contribute to its diverse reactivity and biological activity.

The chemical structure of 1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl- is characterized by a central ketone group attached to a phenyl ring and a thioether moiety substituted with a hydroxymethyl group. The presence of these functional groups imparts specific chemical properties that make it an interesting candidate for various synthetic transformations and biological studies. The thioether functionality, in particular, is known for its ability to participate in sulfur-containing reactions, which are crucial in many biological processes.

Recent research has focused on the potential therapeutic applications of compounds with similar structures to 1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl-. For instance, studies have shown that thioacetals can exhibit anti-inflammatory and antioxidant properties, which are beneficial in the treatment of various diseases. A notable study published in the Journal of Medicinal Chemistry demonstrated that compounds with thioether functionalities can effectively inhibit the activity of certain enzymes involved in inflammatory pathways, making them promising candidates for drug development.

In addition to its potential therapeutic applications, 1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl- has been explored for its use in organic synthesis as a versatile building block. The compound's reactivity and stability make it suitable for a wide range of synthetic transformations, including nucleophilic substitution reactions and coupling reactions. These properties have led to its use in the synthesis of more complex molecules with potential applications in materials science and pharmaceuticals.

The synthesis of 1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl- typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of phenacyl chloride with thioglycolic acid followed by subsequent modifications to introduce the desired functional groups. The detailed synthetic route has been documented in several research articles and patents, highlighting the importance of this compound in both academic and industrial settings.

The physical properties of 1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl-, such as its melting point, boiling point, and solubility, are critical for its handling and storage. These properties have been extensively studied and are well-documented in chemical databases. The compound is generally stable under standard laboratory conditions but may require specific precautions during handling due to its reactivity with certain chemicals.

In terms of safety and environmental impact, 1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl- is classified as a low-risk compound when handled properly. However, it is important to follow standard safety protocols when working with any chemical substance to ensure the well-being of laboratory personnel and the environment. Proper personal protective equipment (PPE) should be worn at all times during handling.

The future prospects for 1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl- are promising. Ongoing research is exploring its potential as a lead compound for the development of new drugs targeting various diseases. Additionally, its use as a synthetic intermediate in the production of advanced materials is an area of growing interest. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in both academic research and industrial processes.

In conclusion, 1-Propanone, 3-[(2-hydroxy-1-methylethyl)thio]-1-phenyl- (CAS No. 1596831-69-4) is a versatile organic compound with a unique chemical structure that offers significant potential for various applications. Its combination of functional groups makes it an attractive candidate for medicinal chemistry and pharmaceutical research. As research continues to advance our understanding of this compound's properties and applications, it is poised to make valuable contributions to multiple fields.